Cas no 63659-12-1 (Cicloprolol)

Cicloprolol structure
Cicloprolol structure
Product Name:Cicloprolol
CAS No:63659-12-1
MF:C18H29NO4
MW:323.427165746689
CID:1655879
Update Time:2023-08-02

Cicloprolol Chemical and Physical Properties

Names and Identifiers

    • Cicloprolol
    • Cicloprolol [INN:BAN]
    • ( -)-1-(p-(2-(Cyclopropylmethoxy)ethoxy)phenoxy)-3-(isopropylamino)-2-propanol
    • Cicloprololum
    • Cicloprololum [Latin]
    • SL 75117-10
    • UNII-1K2ACH4U3R
    • 2-Propanol, 1-(4-(2-(cyclopropylmethoxy)ethoxy)phenoxy)-3-((1-methylethyl)amino)-
    • 1-{4-[2-(cyclopropylmethoxy)ethoxy]phenoxy}-3-(propan-2-ylamino)propan-2-ol
    • 1-{4-[2-(Cyclopropylmethoxy)ethoxy]phenoxy}-3-(isopropylamino)-2- propanol
    • 1-[4-[2-(cyclopropylmethoxy)ethoxy]phenoxy]-3-(propan-2-ylamino)propan-2-ol
    • GTPL552
    • (+-)-1-(p-(2-(Cyclopropylmethoxy)ethoxy)phenoxy)-3-(isopropylamino)-2-propanol
    • 1-(4-((2-Cyclopropylmethoxy)ethoxy)phenoxy)-3-((1-methylethyl)amino)-2-pro
    • Inchi: 1S/C18H29NO4/c1-14(2)19-11-16(20)13-23-18-7-5-17(6-8-18)22-10-9-21-12-15-3-4-15/h5-8,14-16,19-20H,3-4,9-13H2,1-2H3
    • InChI Key: JNDJPKHYZWRRIS-UHFFFAOYSA-N
    • SMILES: O(CCOC1C=CC(=CC=1)OCC(CNC(C)C)O)CC1CC1

Computed Properties

  • Exact Mass: 323.20965841 g/mol
  • Monoisotopic Mass: 323.20965841 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 323.4
  • XLogP3: 2.4
  • Topological Polar Surface Area: 60
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